Cas no 1225022-67-2 (gentiside B)

• Product Name: gentiside B
• CAS No: 1225022-67-2
• Molecular Formula: C₃₀H₅₂O₄
• Molecular Weight: 476.73148
• CID: 2022911
• PubChem ID: 46229236

gentiside B Properties

Names and Identifiers

• gentiside B
• CHEMBL592173
• 1225022-67-2
• AKOS040761777
• CS-0158690
• HY-N9096
• [(20S)-20-methyldocosyl] 2,3-dihydroxybenzoate
• ((20S)-20-methyldocosyl) 2,3-dihydroxybenzoate
• Gentiside B

• InChIKey： FIEXPCXAWNKDMT-SANMLTNESA-N
• Inchi： InChI=1S/C30H52O4/c1-3-26(2)22-19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-25-34-30(33)27-23-21-24-28(31)29(27)32/h21,23-24,26,31-32H,3-20,22,25H2,1-2H3/t26-/m0/s1
• SMILES： CCC(C)CCCCCCCCCCCCCCCCCCCOC(=O)C1=C(C(=CC=C1)O)O

Computed Properties

• Exact Mass: 476.38656014g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 23
• Monoisotopic Mass: 476.38656014g/mol
• Heavy Atom Count: 34
• Complexity: 467
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Boiling Point: 570.4±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 170.9±18.1 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters